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Compound of Interest

Compound Name: (+)-Di-tert-butyl L-tartrate

Cat. No.: B054582 Get Quote

A detailed guide for researchers and drug development professionals on the spectroscopic

properties of (+)-Di-tert-butyl L-tartrate, offering a comparative analysis with common

alternatives, Diethyl L-tartrate and Diisopropyl L-tartrate. This document provides a

comprehensive overview of their nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data, alongside detailed experimental protocols.

(+)-Di-tert-butyl L-tartrate is a widely used chiral auxiliary in asymmetric synthesis, valued for

its bulky tert-butyl groups that provide high stereoselectivity. A thorough understanding of its

spectroscopic characteristics is crucial for reaction monitoring, quality control, and structural

elucidation. This guide presents a comparative analysis of its spectroscopic data with two other

commonly used tartrate esters: Diethyl L-tartrate and Diisopropyl L-tartrate.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for (+)-Di-tert-butyl L-tartrate and

its analogs.

Table 1: ¹H NMR Spectroscopic Data
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Compound Solvent Chemical Shift (δ) in ppm

(+)-Di-tert-butyl L-tartrate CDCl₃

4.43 (s, 2H, CH-OH), 3.55 (s,

2H, OH), 1.50 (s, 18H,

C(CH₃)₃)

(+)-Diethyl L-tartrate CDCl₃

4.51 (s, 2H), 4.28 (q, J=7.1 Hz,

4H), 3.37 (br s, 2H), 1.31 (t,

J=7.1 Hz, 6H)[1]

(+)-Diisopropyl L-tartrate CDCl₃

5.10 (hept, J=6.3 Hz, 2H), 4.45

(s, 2H), 3.25 (d, J=5.5 Hz, 2H),

1.28 (d, J=6.3 Hz, 12H)[2]

Table 2: ¹³C NMR Spectroscopic Data

Compound Solvent Chemical Shift (δ) in ppm

(+)-Di-tert-butyl L-tartrate CDCl₃
170.5 (C=O), 82.5 (C(CH₃)₃),

73.0 (CH-OH), 28.1 (C(CH₃)₃)

(+)-Diethyl L-tartrate CDCl₃ 171.2, 72.7, 62.1, 14.1[3]

(+)-Diisopropyl L-tartrate CDCl₃ 170.3, 72.9, 70.0, 21.7[4]

Table 3: FT-IR Spectroscopic Data

Compound Major Peaks (cm⁻¹)

(+)-Di-tert-butyl L-tartrate
3480 (O-H), 2980 (C-H), 1740 (C=O), 1150 (C-

O)

(+)-Diethyl L-tartrate 3470, 2985, 1745, 1265, 1120[5]

(+)-Diisopropyl L-tartrate 3470, 2980, 1735, 1270, 1105[6]

Table 4: Mass Spectrometry Data
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Compound Ionization Mode Key m/z values

(+)-Di-tert-butyl L-tartrate ESI-MS
263.15 [M+H]⁺, 285.13

[M+Na]⁺

Dibutyl Tartrate (analog) EI-MS
262 (M⁺), 205, 189, 147, 129,

115, 101, 76, 57[7]

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of the tartrate ester in approximately 0.6 mL of deuterated chloroform

(CDCl₃).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

Instrument: Bruker Avance 400 MHz spectrometer (or equivalent).

Parameters:

Pulse Program: zg30

Number of Scans: 16

Relaxation Delay: 1.0 s

Acquisition Time: 3.98 s

Spectral Width: 20.5 ppm

¹³C NMR Spectroscopy:
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Instrument: Bruker Avance 100 MHz spectrometer (or equivalent).

Parameters:

Pulse Program: zgpg30

Number of Scans: 1024

Relaxation Delay: 2.0 s

Acquisition Time: 1.09 s

Spectral Width: 238.9 ppm

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: A thin film of the neat compound was prepared on a NaCl or KBr salt

plate.

Data Acquisition:

Instrument: PerkinElmer Spectrum Two FT-IR spectrometer (or equivalent).

Parameters:

Scan Range: 4000-400 cm⁻¹

Number of Scans: 16

Resolution: 4 cm⁻¹

Mass Spectrometry (MS)
Sample Preparation:

Prepare a 1 mg/mL solution of the tartrate ester in methanol.

Further dilute the solution to 10 µg/mL with methanol.
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Electrospray Ionization (ESI) Mass Spectrometry:

Instrument: Agilent 6120 Series Quadrupole LC/MS (or equivalent).

Parameters:

Ionization Mode: Positive

Nebulizer Pressure: 35 psig

Drying Gas Flow: 10 L/min

Drying Gas Temperature: 350 °C

Capillary Voltage: 3000 V

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of a chiral compound like (+)-Di-tert-butyl L-tartrate.
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Caption: Workflow of Spectroscopic Analysis for Chiral Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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